Cas no 1115-47-5 (N-Acetyl-DL-methionine)

N-Acetyl-DL-methionine Properties

Names and Identifiers

• N-Acetyl-DL-methionine
• Ac-DL-Met-OH
• D.L Methionine N, acetyl
• (N)-Acetyl-DL-methionine
• Acetyl-DL-methionine
• ACETYL-DL-METHIONINE, N-(P)
• N-Acety-DL-Methionine
• 2-Acetamido-4-(methylthio)butanoic acid
• 2-acetamido-4-methylsulfanylbutanoic acid
• Methionamine
• DL-N-Acetylmethionine
• Ac-Met-OH
• METHIONINE, N-ACETYL-
• DL-Methionine, N-acetyl-
• Methionine, N-acetyl-, DL-
• dl-Acetylmethionine
• Thiomedon
• N-ACETYL-METHIONINE
• N-Acetyl(methyl)homocysteine
• Acetylmethionin
• Methionin
• C7H13NO3S
• XUYPXLNMDZIRQH-UHFFFAOYSA-N
• 2-acetamido-4-methylsulfanyl-butanoic
• +Expand

• MDL： MFCD00008681
• InChIKey： XUYPXLNMDZIRQH-UHFFFAOYSA-N
• Inchi： 1S/C7H13NO3S/c1-5(9)8-6(7(10)11)3-4-12-2/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(=O)O[H])N([H])C(C([H])([H])[H])=O
• BRN： 1725554

Computed Properties

• Exact Mass: 191.06200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 191.062
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 91.7

Experimental Properties

• LogP: 0.71970
• PSA: 91.70000
• Merck: 14,96
• Refractive Index: 1.6370 (estimate)
• Water Partition Coefficient: Soluble in water, ethanol, ethyl acetate.
• Boiling Point: 453.6 oC at 760 mmHg
• Melting Point: 117-119 °C (lit.)
• Flash Point: 228.1 oC
• Color/Form: White crystalline powder. There is an unpleasant smell.
• Solubility: Soluble in water and ethanol.
• Density: 1.2684 (rough estimate)

N-Acetyl-DL-methionine Security Information

• RTECS：PD0500000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：0-6°C
• Risk Phrases： 36/37/38
• TSCA：Yes

N-Acetyl-DL-methionine Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters